Cas no 1807278-13-2 (Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate
• CAS No: 1807278-13-2
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4943839
• Update Time: 2025-05-21

Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO4/c1-2-18-10(17)5-7-3-4-9(16)8(6-15)11(7)19-12(13)14/h3-4,12,16H,2,5H2,1H3
• InChI Key： MUMUPHYTPKCQGA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=CC=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate

Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate: A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate, with the CAS number 1807278-13-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethoxy substituent, and a hydroxyl group attached to a phenyl ring. The ethyl acetate moiety further enhances its potential for various applications. Recent studies have highlighted its role in drug discovery and its potential as a building block for more complex molecules.

The synthesis of Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate involves a series of well-defined organic reactions. Researchers have employed methods such as nucleophilic substitution, Friedel-Crafts acylation, and esterification to achieve this compound. The use of difluoromethoxy groups has been particularly intriguing due to their ability to modulate the electronic properties of the molecule, making it more amenable to further functionalization.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated that Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate can serve as a precursor for the development of anti-inflammatory agents and antioxidants. Its hydroxyl group provides a site for further functionalization, enabling researchers to explore its potential in treating various diseases.

In addition to its pharmacological applications, Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate has shown promise in materials science. Its unique structure allows for the creation of advanced materials with tailored properties, such as improved thermal stability and mechanical strength. Researchers are actively exploring its use in the development of high-performance polymers and composites.

The cyano group in this compound plays a critical role in its reactivity and functionality. Recent studies have shown that the cyano group can undergo various transformations, such as reduction to an amine or oxidation to a carboxylic acid, depending on the reaction conditions. This versatility makes Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate an invaluable tool in organic synthesis.

The difluoromethoxy substituent adds another layer of complexity to this compound's structure. Its presence not only enhances the molecule's electronic properties but also contributes to its stability under various reaction conditions. This makes it an attractive candidate for use in harsh chemical environments.

Recent advances in computational chemistry have enabled researchers to gain deeper insights into the properties of Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate. By employing quantum mechanical calculations, scientists have been able to predict its reactivity under different conditions and optimize its synthesis pathways. These computational tools have significantly accelerated the discovery process and improved our understanding of this compound's behavior.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-4-hydroxyphenylacetate is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and versatile functional groups make it an invaluable asset in both academic research and industrial applications. As researchers continue to explore its properties and applications, we can expect even more groundbreaking discoveries in the near future.